2,4-dichloro-N-[3-(dimethylamino)propyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[3-(dimethylamino)propyl]benzamide
• InChI: InChI=1S/C12H16Cl2N2O/c1-16(2)7-3-6-15-12(17)10-5-4-9(13)8-11(10)14/h4-5,8H,3,6-7H2,1-2H3,(H,15,17)
• InChI Key: ZGSPGTRUWYILLX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)C1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C12H16Cl2N2O
• Molecular Weight: 275.17 g/mol

Description

2,4-dichloro-N-[3-(dimethylamino)propyl]benzamide, commonly known as DAB, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzamides and has been found to have potential applications in various fields such as pharmacology, biochemistry, and neuroscience.

Mechanism of Action

DAB acts by binding to the dopamine D3 receptor and blocking its activity. This leads to a decrease in the release of dopamine, a neurotransmitter that is involved in the regulation of mood and reward. By blocking the dopamine D3 receptor, DAB has been found to have potential therapeutic applications in the treatment of various psychiatric disorders such as addiction, depression, and schizophrenia.
Biochemical and Physiological Effects:
DAB has been found to have several biochemical and physiological effects. It has been shown to decrease the release of dopamine in the brain, which can lead to a decrease in reward-seeking behaviors. It has also been found to decrease the release of glutamate, an excitatory neurotransmitter that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

DAB has several advantages as a tool for scientific research. It is a potent and selective antagonist of the dopamine D3 receptor, which makes it a valuable tool for studying the function of this receptor in the brain. However, one limitation of DAB is that it has a relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on DAB. One potential area of research is the development of new drugs that target the dopamine D3 receptor for the treatment of psychiatric disorders such as addiction and depression. Another area of research is the exploration of the potential therapeutic applications of DAB in the treatment of other neurological disorders such as Parkinson's disease and Huntington's disease.
In conclusion, 2,4-dichloro-N-[3-(dimethylamino)propyl]benzamide is a valuable tool for scientific research, particularly in the study of the dopamine D3 receptor in the brain. Its potential applications in the treatment of various psychiatric disorders make it an important area of research for the future.

Synthesis Methods

DAB can be synthesized by reacting 2,4-dichlorobenzoyl chloride with N,N-dimethyl-1,3-propanediamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the product is obtained by filtration and purification.

Scientific Research Applications

DAB has been extensively used in scientific research as a tool to study the function of certain receptors in the brain. It has been found to be a potent and selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, reward, and addiction.